![molecular formula C15H22FNO2S B6119297 1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine](/img/structure/B6119297.png)
1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine, also known as EFEP, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. EFEP belongs to the class of piperidine compounds that have been shown to exhibit various pharmacological activities such as analgesic, anti-inflammatory, and antidepressant effects.
Mechanism of Action
The exact mechanism of action of 1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine is not well understood. However, it has been suggested that this compound may act through the modulation of the opioid system and the inhibition of the reuptake of serotonin and norepinephrine. This compound has been shown to bind to the μ-opioid receptor and the δ-opioid receptor with high affinity. It has also been reported that this compound can inhibit the reuptake of serotonin and norepinephrine, which may contribute to its analgesic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported that this compound can reduce pain and inflammation in various animal models. This compound has also been shown to reduce depressive-like behavior in animal models of depression. In addition, this compound has been shown to have a low toxicity profile, which makes it an attractive candidate for further development.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine is its potent analgesic activity. This compound has been shown to exhibit analgesic effects in various animal models of pain. Another advantage of this compound is its low toxicity profile. This compound has been shown to have a low toxicity profile, which makes it an attractive candidate for further development.
One of the limitations of this compound is its limited availability. This compound is not commercially available and must be synthesized in the laboratory. Another limitation of this compound is the lack of understanding of its mechanism of action. The exact mechanism of action of this compound is not well understood, which makes it difficult to develop it as a therapeutic agent.
Future Directions
There are several future directions for research on 1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine. One of the major areas of research is the development of this compound as a therapeutic agent for pain and inflammation. Further studies are needed to elucidate the mechanism of action of this compound and to determine its efficacy and safety in humans.
Another area of research is the development of this compound as a therapeutic agent for depression. Further studies are needed to determine the efficacy and safety of this compound in animal models of depression and in humans.
In addition, further studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound. This will help to determine the optimal dosage and dosing regimen for this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been shown to exhibit potent analgesic, anti-inflammatory, and antidepressant effects in various animal models. Further studies are needed to determine the efficacy and safety of this compound in humans and to develop it as a therapeutic agent for pain, inflammation, and depression.
Synthesis Methods
The synthesis of 1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine involves the reaction of 2-fluoro-α-methylbenzylamine with ethylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with piperidine to obtain this compound in high yield and purity. This synthesis method has been reported in the literature and has been used by various researchers to obtain this compound for their studies.
Scientific Research Applications
1-(ethylsulfonyl)-3-[2-(2-fluorophenyl)ethyl]piperidine has been studied extensively for its potential therapeutic applications. One of the major areas of research has been its analgesic activity. This compound has been shown to exhibit potent analgesic effects in various animal models of pain. It has been suggested that this compound acts through the modulation of the opioid system and the inhibition of the reuptake of serotonin and norepinephrine.
Another area of research has been the anti-inflammatory activity of this compound. It has been reported that this compound can reduce inflammation in various animal models of inflammation. The mechanism of action of this compound in this regard is not well understood, but it has been suggested that it may act through the inhibition of the production of pro-inflammatory cytokines.
This compound has also been studied for its potential antidepressant activity. It has been reported that this compound can reduce depressive-like behavior in animal models of depression. The mechanism of action of this compound in this regard is not well understood, but it has been suggested that it may act through the modulation of the serotonin system.
Properties
IUPAC Name |
1-ethylsulfonyl-3-[2-(2-fluorophenyl)ethyl]piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22FNO2S/c1-2-20(18,19)17-11-5-6-13(12-17)9-10-14-7-3-4-8-15(14)16/h3-4,7-8,13H,2,5-6,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIFBBVGBZDIAQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)CCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.